
natural sources of mixed-acid triglycerides

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1,2-Dielaidoyl-3-palmitoyl-rac-

glycerol

Cat. No.: B15622210

Get Quote

An In-depth Technical Guide on the Natural Sources of Mixed-Acid Triglycerides
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Introduction
Triglycerides, the primary constituents of natural fats and oils, are esters derived from a

glycerol backbone and three fatty acids. While simple triglycerides, containing three identical

fatty acid chains, can be synthesized, they are rarely found in nature.[1] The vast majority of

naturally occurring triglycerides are mixed-acid triglycerides, in which two or three different fatty

acids are esterified to the glycerol molecule.[1] This structural heterogeneity confers a wide

range of physical and chemical properties to fats and oils, influencing their nutritional value and

physiological effects. The specific composition and positional distribution of fatty acids within

the triglyceride molecule are not random and vary significantly depending on the biological

source.[2]

This technical guide provides a comprehensive overview of the natural sources of mixed-acid

triglycerides, detailing their composition, and presenting methodologies for their extraction,

analysis, and characterization. It also explores the key metabolic and signaling pathways in

which these molecules participate.
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Natural Sources and Composition of Mixed-Acid
Triglycerides
Mixed-acid triglycerides are ubiquitously found in both the plant and animal kingdoms, serving

as the primary form of energy storage. Their composition is influenced by factors such as

species, diet, and climate.

Vegetable Oils
Vegetable oils are a major source of mixed-acid triglycerides, with compositions that are

characteristic of the plant species from which they are derived. The fatty acid profile of these

oils determines their physical properties, such as whether they are liquid (oils) or solid (fats) at

room temperature.

Table 1: Fatty Acid Composition of Common Vegetable Oils (% of Total Fatty Acids)
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Fatty Acid
Soybean
Oil[2]

Olive Oil[3]
[4]

Rapeseed
Oil (Low
Erucic
Acid)[5]

Coconut
Oil[4]

Palm Oil[6]

Saturated

Myristic

(14:0)
0.1 - - 17.5 1.1

Palmitic

(16:0)
11.0 11.6 4.0 8.8 44.0

Stearic (18:0) 4.0 2.2 2.0 2.8 4.5

Monounsatur

ated

Oleic (18:1) 23.4 71.1 62.0 6.2 39.2

Polyunsaturat

ed

Linoleic

(18:2)
53.2 10.5 22.0 1.6 10.1

α-Linolenic

(18:3)
7.8 0.7 9.0 - 0.4

Animal Fats
Animal fats are another significant source of mixed-acid triglycerides. Their composition is

notably influenced by the animal's diet. For example, lard from corn-fed hogs has a higher

degree of saturation than that from peanut-fed hogs.

Table 2: Fatty Acid Composition of Common Animal Fats (% of Total Fatty Acids)
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Fatty Acid Lard Butterfat (Cow)
Fish Oil
(Menhaden)

Saturated

Myristic (14:0) 1.4 11.1 8.2

Palmitic (16:0) 23.8 29.0 17.6

Stearic (18:0) 13.5 9.2 3.3

Monounsaturated

Oleic (18:1) 41.2 26.7 13.1

Polyunsaturated

Linoleic (18:2) 10.2 3.6 1.3

Eicosapentaenoic

(20:5, n-3)
- - 13.2

Docosahexaenoic

(22:6, n-3)
- - 11.1

Experimental Protocols
The study of mixed-acid triglycerides necessitates robust methods for their extraction from

natural sources, followed by purification and detailed analysis to elucidate their molecular

structure.

Extraction of Triglycerides
The initial step in studying mixed-acid triglycerides is their extraction from the source material.

The choice of solvent and method is critical to ensure high yield and to minimize the

degradation of these molecules.

Protocol 1: Solvent Extraction of Lipids from Plant Seeds[7][8]

Sample Preparation: Weigh a known amount of dried and ground plant seeds. To inactivate

lipases, especially in vegetative tissues, initial homogenization in hot isopropanol (75°C) is
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recommended.[7]

Homogenization: Homogenize the sample in a solvent mixture. A common mixture is

chloroform:methanol (2:1, v/v).[9] For plant tissues, a mixture of hexane and isopropanol is

also effective.[10]

Phase Separation: After homogenization, add water to the mixture to induce phase

separation. The lower chloroform layer will contain the lipids.

Collection: Carefully collect the lower chloroform layer containing the extracted lipids.

Washing: Wash the lipid-containing phase with a salt solution (e.g., 1 M KCl) to remove non-

lipid contaminants.[7]

Drying: Evaporate the solvent under a stream of nitrogen to obtain the crude lipid extract.
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Lipid Extraction Workflow

Plant/Animal Tissue Homogenize in
Solvent (e.g., Chloroform:Methanol)

Add Water for
Phase Separation

Collect Lipid-Rich
Organic Phase

Wash with
Salt Solution Evaporate Solvent Crude Lipid Extract

Triglyceride Analysis Workflow

Purified Triglycerides

HPLC Separation
(e.g., RP-HPLC)
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Digestion
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(LC-MS/MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scispace.com [scispace.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. ifrj.upm.edu.my [ifrj.upm.edu.my]

5. aocs.org [aocs.org]

6. researchgate.net [researchgate.net]

7. Lipid Profiling Extraction Method for Arabidopsis Seeds - Kansas Lipidomics Research
Center [k-state.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15622210/docs?utm_src=pdf-body-img#natural-sources-of-mixed-acid-triglycerides
https://www.benchchem.com/product/b15622210?utm_src=pdf-custom-synthesis#bc-rfq
https://scispace.com/pdf/lipidomic-analysis-of-fats-and-oils-a-lot-more-than-just-3p997lbuc8.pdf
https://www.researchgate.net/publication/9977988_The_distribution_of_fatty_acids_in_the_triglycerides_of_animal_and_vegetable_fats
https://www.researchgate.net/publication/233377843_Triglyceride_species_compositions_of_common_edible_vegetable_oils_and_methods_used_for_their_identification_and_quantification
http://www.ifrj.upm.edu.my/27%20(02)%202020/08%20-%20IFRJ19664.R1.pdf
https://www.aocs.org/resource/reversed-phase-hplc-of-triacylglycerols/
https://www.researchgate.net/figure/Positional-distribution-of-fatty-acids-of-some-common-fats-and-oils_tbl1_7782183
https://www.k-state.edu/lipid/analytical_laboratory/protocols_and_methodology/lipid_extraction_arabidopsis_seeds/
https://www.k-state.edu/lipid/analytical_laboratory/protocols_and_methodology/lipid_extraction_arabidopsis_seeds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. quora.com [quora.com]

9. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]

10. Special procedures | Cyberlipid [cyberlipid.gerli.com]

To cite this document: BenchChem. [natural sources of mixed-acid triglycerides].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622210/docs#natural-sources-of-mixed-acid-
triglycerides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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